Cas no 1254310-00-3 (5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate)

• Product Name: 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate
• CAS No: 1254310-00-3
• MF: C₁₄H₁₄Cl₂N₂O₄
• MW: 345.177961826324
• CID: 5996743
• PubChem ID: 22486957
• Update Time: 2025-10-31

5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate
• 1254310-00-3
• EN300-6488139
• SCHEMBL694156
• 1-(2,4-dichlorophenyl)-5-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1h-pyrazole-3-carboxylic acid

• Inchi： 1S/C14H14Cl2N2O4/c1-3-22-13(21)14(2)7-10(12(19)20)17-18(14)11-5-4-8(15)6-9(11)16/h4-6H,3,7H2,1-2H3,(H,19,20)
• InChI Key： ZJZBVJYILZVGMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C(=O)OCC)(C)CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 344.0330623g/mol
• Monoisotopic Mass: 344.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.5±55.0 °C(Predicted)
• pka: 1.77±0.40(Predicted)

Additional information on 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate

Introduction to 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 1254310-00-3) and Its Emerging Applications in Chemical Biology

5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate, identified by its CAS number 1254310-00-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic molecules, which are renowned for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including ethyl, dichlorophenyl, and dicarboxylate moieties, contributes to its unique chemical properties and makes it a promising candidate for further investigation.

The pyrazole core of this molecule is a well-studied scaffold in medicinal chemistry due to its ability to interact with various biological targets. Pyrazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1-(2,4-dichlorophenyl) substituent introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity towards biological receptors. The 3,5-dicarboxylate groups further enhance the molecule's potential as a pharmacophore by providing multiple interaction points with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies indicate that it could bind to kinases and other protein targets implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors for oncological applications.

The ethyl group at the 5-position of the pyrazole ring may play a crucial role in determining the compound's solubility and bioavailability. This feature is particularly important in drug design, as poor solubility can limit a molecule's therapeutic efficacy. Additionally, the dichlorophenyl moiety is known to enhance lipophilicity, which can improve membrane permeability and target engagement. The combination of these structural features makes this compound a versatile tool for investigating novel therapeutic strategies.

In vitro studies have begun to explore the biological activity of 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate. Initial experiments have shown promising results in inhibiting specific enzymatic activities relevant to inflammatory diseases. The dicarboxylate groups appear to contribute to potent interactions with metal ions commonly involved in inflammatory pathways. This observation is particularly intriguing given the rising importance of metalloproteinase inhibition in treating chronic inflammatory conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step organic synthesis techniques are employed to construct the pyrazole core while introducing the desired functional groups at precise positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. This progress is crucial for translating laboratory discoveries into viable drug candidates.

Future research directions may focus on optimizing the pharmacokinetic properties of 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate through structural modifications. For example, exploring analogs with different substituents or linkers could reveal new biological activities or improve target specificity. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites—could enhance its therapeutic utility.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can rapidly screen large libraries of compounds for potential biological activity based on their structural features. This approach has already been instrumental in identifying novel scaffolds for various diseases. As computational tools continue to evolve, their role in optimizing compounds like 5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylate will likely expand.

The growing body of evidence supporting the biological relevance of this compound underscores its potential as a lead molecule for drug development. Collaborative efforts between synthetic chemists and biologists are essential for validating these findings through rigorous experimental studies. Such interdisciplinary approaches are key to advancing our understanding of how small molecules interact with biological systems.

In conclusion,5-Ethyl 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,,carboxylate (CAS No.,125,,430,,-00-,,-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics., Its unique combination of functional groups makes it a valuable asset in chemical biology research., Further exploration will undoubtedly uncover new opportunities for its application., As our understanding of molecular interactions continues to grow., compounds like this one will play an increasingly important role.,in shaping future treatments for various diseases.